Cas no 133550-30-8 (AG490)
AG490 (tyrphostin AG490) is a tyrosine kinase inhibitor that inhibits EGFR, Stat-3, and jak2/3
AG490 structure
Product Name:AG490
CAS No:133550-30-8
Molecular Formula:C17H14N2O3
Molecular Weight:294.3047
MDL:MFCD28010047
CID:155434
PubChem ID:253661829
AG490 Properties
Names and Identifiers
-
- N-Benzyl-2-cyano-3-(3,4-dihydroxyphenyl)acrylamide
- AG-490 (Tyrphostin B42)
- Tyrphostin AG 490
- (E)-N-Benzyl-2-cyano-3-(3,4-dihydroxyphenyl)acrylamide
- 2-Propenamide,2-cyano-3-(3,4-dihydroxyphenyl)-N-(phenylmethyl)-, (2E)-
- AG 490
- AG-490
- (E)-N-benzyl-2-cyano-3-(3,4-dihydroxyphenyl)prop-2-enamide
- AG490,AG-490
- 2-Cyano-3-(3,4-dihydroxyphenyl)-N-(benzyl)-2-propenamide
- 2-Cyano-3-(3,4-dihydroxyphenyl)-N-(phenylmethyl)-2-propenamide
- (2E)-2-Cyano-3-(3,4-dihydroxyphenyl)-N-(phenylmethyl)-2-propenamide
- TYRPHOSTIN B42
- TYROPHOSTIN AG490
- bis-tyrphostin B42
- AG 490 (Tyrphostin AG 490)
- Tyrphostin AG 490 AG 490
- Zinc02557947
- AG 490, >=98%
- AG490
- Tyrphostin AG490
- alpha-Cyano-(3,4-dihydroxy)-N-benzylcinnamide
- (2E)-N-benzyl-2-cyano-3-(3,4-dihydroxyphenyl)prop-2-enamide
- SMR001230665
- 2-C
- SR-01000076153-1
- EI-272
- Tyrphostin B42 (AG-490)
- NCGC00024576-02
- SR-01000076153-3
- NCGC00016014-04
- 133550-30-8
- 2-PROPENAMIDE, 2-CYANO-3-(3,4-DIHYDROXYPHENYL)-N-(PHENYLMETHYL)-, (2E)-
- AC-36794
- DTXSID5040960
- BCPP000424
- BRD-K47105409-001-05-3
- 134036-52-5
- (E)-2-CYANO-3-(3,4-DIHYDROPHENYL)-N-(PHENYLMETHYL)-2-PROPENAMIDE
- SCHEMBL93682
- T 3434
- NCGC00016014-07
- HY-107459
- MLS002153172
- SDCCGSBI-0051133.P003
- BCP9000246
- NCGC00024576-04
- IDI1_033866
- NS00116330
- SMP2_000154
- (E)-N-Benzyl-2-cyano-3-(3,4-dihydro
- LP01166
- n-benzyl-3,4-dihydroxy-benzylidenecyanoacetamide
- NCGC00016014-06
- C4UD8F8XJY
- Tyrphostin,AG490
- NCGC00024576-06
- HMS3229M15
- HMS2231N13
- HMS3678G11
- C72336
- HMS3402F18
- tyrphostin AG-490
- A-Cyano-(3,4-dihydroxy)-N-benzylcinnamide
- MFCD00236452
- (E)-N-Benzyl-2-cyano-3-(3,4-dihydroxyphenyl)acrylamideAG 490
- EU-0101166
- T2962
- NCGC00016014-02
- NCGC00016014-01
- CHEBI:131968
- SW219272-1
- EX-A118
- BS-15205
- xy-phenyl)-acrylamide
- AKOS015888137
- HMS1361F18
- Lopac0_001166
- HMS1791F18
- Tyrphostin AG 490, solid
- Tocris-0414
- CS-0028548
- HMS3414G11
- CHEMBL56543
- s1143
- NCGC00016014-10
- (E)-2-Cyano-3-(3,4-dihydrophenyl)-N -(phenylmethyl)-2-propenamide
- BSPBio_001396
- BMK1-D1
- CCG-100629
- NCGC00024576-05
- NCGC00016014-05
- C17H14N2O3
- Tyrphostin deriv. 42
- AG490;Tyrphostin AG490; Tyrphostin B42
- SR-01000076153
- BDBM4313
- NCGC00016014-09
- NCGC00024576-03
- Q27074341
- BiomolKI_000025
- Lopac-T-3434
- (E/Z)-AG490
- GTPL5916
- HMS1989F18
- HB1424
- J-500741
- NCGC00024576-01
- NCGC00016014-03
- BiomolKI2_000033
- MLS006011256
- EX-A464
- Zinc02557947 , Tyrphostin AG 490 , AG 490 , AG-490 , Tyrphostin B42
- SDCCGSBI-0051133.P007
- BRD-K47105409-001-15-2
- BRD-K47105409-001-14-5
- AG490?
- TUCIOBMMDDOEMM-RIYZIHGNSA-N
- BRD-K47105409-001-13-7
- AG-490 (Tyrphostin B42; zinc0255794)
-
- MDL： MFCD28010047
- InChIKey： TUCIOBMMDDOEMM-RIYZIHGNSA-N
- Inchi： 1S/C17H14N2O3/c18-10-14(8-13-6-7-15(20)16(21)9-13)17(22)19-11-12-4-2-1-3-5-12/h1-9,20-21H,11H2,(H,19,22)/b14-8+
- SMILES： O([H])C1=C(C([H])=C([H])C(=C1[H])/C(/[H])=C(\C#N)/C(N([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)O[H]
Computed Properties
- Exact Mass: 294.10000
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 4
- Monoisotopic Mass: 294.10044231g/mol
- Heavy Atom Count: 22
- Complexity: 460
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.4
- Tautomer Count: 29
- Surface Charge: 0
- Topological Polar Surface Area: 93.4
Experimental Properties
- LogP: 2.71208
- PSA: 93.35000
- Boiling Point: 615.2°C at 760 mmHg
- Melting Point: 215°C(lit.)
- Solubility: ethanol: 5 mg/mL
- Color/Form: Yellow solid
- Solubility: Soluble in ethanol
- Density: 1.337
AG490 Security Information
-
Symbol:
- RTECS：UC6316197
- WGK Germany：3
- Safety Instruction： S26; S36
- Risk Phrases：R36/37/38
-
Dangerous goods sign：
- Hazardous Material transportation number：UN2811 - class 6.1 - PG 3 - EHS - Toxic solids, organic, n.o.s., HI: all
- Hazard Statement： H301-H315-H319
- Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
- Prompt：dangerous
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- PackingGroup：III
- Risk Phrases： 25-50
- Signal Word：Danger
- HazardClass：6.1
AG490 Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
AG490 Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P0039F0-20mg |
(E)-N-benzyl-2-cyano-3-(3,4-dihydroxyphenyl)prop-2-enamide |
133550-30-8 | >98.0%(T)(HPLC) | 20mg |
$29.00 | 2025-02-19 | |
| Aaron | AR0039NC-20mg |
(E)-N-benzyl-2-cyano-3-(3,4-dihydroxyphenyl)prop-2-enamide |
133550-30-8 | 98% | 20mg |
$38.00 | 2025-01-22 | |
| Ambeed | A205043-1mg |
(E)-N-Benzyl-2-cyano-3-(3,4-dihydroxyphenyl)acrylamide |
133550-30-8 | 98% | 1mg |
$14.0 | 2025-02-22 | |
| Axon Medchem | 1378-10 mg |
AG 490 |
133550-30-8 | 99% | 10mg |
€65.00 | 2023-07-10 | |
| ChemScence | CS-0108-10mg |
AG490 |
133550-30-8 | 99.92% | 10mg |
$55.0 | 2022-04-27 | |
| DC Chemicals | DC2096-100 mg |
AG490 |
133550-30-8 | >98% | 100mg |
$200.0 | 2022-03-01 | |
| eNovation Chemicals LLC | D320160-50mg |
(N-benzyl-N-cyano-3-(3,4-dihydroxyphenyl)acrylamide |
133550-30-8 | 98% | 50mg |
$180 | 2022-10-11 | |
| Hello Bio | HB1424-50mg |
AG 490 |
133550-30-8 | >99% | 50mg |
£257 | 2024-07-19 | |
| Key Organics Ltd | BS-15205-1MG |
AG-490 |
133550-30-8 | >97% | 1mg |
£36.00 | 2025-02-08 | |
| LKT Labs | T9969-5 mg |
Tyrphostin AG490 |
133550-30-8 | ≥98% | 5mg |
$122.10 | 2023-07-10 |
AG490 Suppliers
WU HAN TIAN ZHI Biotechnology Co., Ltd.
Audited Supplier
(CAS:133550-30-8)
MR./MRS.:ZHANG XIAO JIE
Phone:18607107848
Email:2056216494@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:133550-30-8)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:133550-30-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
AG490 Related Literature
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Christian Titus Kreis Nanoscale, 2020,12, 16819-16830
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Michele Puglia,Chiara Gabbiani,Ida Landini,Tania Gamberi,Dolores Fregona,Maria Agostina Cinellu,Stefania Nobili,Enrico Mini,Luca Bini,Pietro Amedeo Modesti,Alessandra Modesti,Luigi Messori Mol. BioSyst., 2012,8, 985-993
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Attia Hamid,Asma Zafar,Iram Liaqat,Muhammad Sohail Afzal,Liangcai Peng,Muhammad Khawar Rauf,Ikram ul Haq,Asad ur-Rehman,Sikander Ali,Muhammad Nauman Aftab RSC Adv., 2022,12, 6463-6475
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Rinky D. Parakra,Guy N. L. Jameson,Elizabeth C. Ledgerwood Dalton Trans., 2018,47, 9128-9135
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H. El Shinawi,C. Greaves J. Mater. Chem., 2010,20, 504-511
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Xiangbo Zhao,Hans-Petter Hersleth,Janan Zhu,K. Kristoffer Andersson,Richard S. Magliozzo Chem. Commun., 2013,49, 11650-11652
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8. Front cover
-
9. Front cover
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Mladen Korbelik,Jianhua Zhao,Haishan Zeng,Alicja Bielawska,Zdzislaw M. Szulc Photochem. Photobiol. Sci., 2020,19, 1145-1151
Recommended suppliers
Amadis Chemical Company Limited
(CAS:133550-30-8)AG490
Purity:99%/99%
Quantity:250mg/1g
Price($):216.0/465.0